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Compound of Interest

Compound Name:
N-Boc-1-pivaloyl-D-erythro-

sphingosine

Cat. No.: B15548772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
D-erythro-sphingosine is a foundational long-chain amino alcohol that serves as the structural

backbone for a complex and vital class of lipids known as sphingolipids.[1] These molecules

are not merely structural components of cellular membranes but are also critical signaling

molecules involved in a myriad of cellular processes, including proliferation, differentiation,

apoptosis, and cell migration.[2][3] This guide provides a comprehensive overview of D-erythro-

sphingosine, its key derivatives, their metabolic pathways, and the experimental methodologies

used to study them.

Core Structure and Physicochemical Properties of
D-erythro-sphingosine
D-erythro-sphingosine, chemically known as (2S,3R,4E)-2-amino-4-octadecene-1,3-diol, is an

18-carbon amino alcohol with a characteristic trans double bond.[1][4] Its amphipathic nature,

with a polar head group and a long hydrophobic tail, is central to its function within biological

membranes.
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Property Value Reference

Molecular Formula C₁₈H₃₇NO₂ [1]

Molecular Weight 299.5 g/mol [1]

CAS Number 123-78-4 [5]

Solubility
Soluble in DMSO (to 5 mM)

and ethanol (to 50 mM)

Storage Temperature -20°C

Key Derivatives of D-erythro-sphingosine
The metabolism of D-erythro-sphingosine gives rise to a diverse array of bioactive derivatives,

each with distinct cellular functions.

Ceramide
Ceramide is formed by the N-acylation of a fatty acid to the sphingosine backbone.[2] It is a

central hub in sphingolipid metabolism and a well-established mediator of cellular stress

responses, including apoptosis and cell cycle arrest.[6]

Sphingomyelin
Sphingomyelin is a key structural component of mammalian cell membranes, particularly

enriched in the plasma membrane and the myelin sheath. It is synthesized by the transfer of a

phosphocholine group from phosphatidylcholine to the C1 hydroxyl of ceramide.[7]

Glycosphingolipids (GSLs)
This is a broad category of sphingolipids formed by the addition of carbohydrate moieties to

ceramide.[2] They are involved in cell surface recognition, cell adhesion, and signaling.[8]

Sphingosine-1-Phosphate (S1P)
S1P is a potent signaling lipid generated by the phosphorylation of sphingosine by sphingosine

kinases (SphK1 and SphK2).[6][9] In contrast to ceramide, S1P is primarily a pro-survival and

pro-proliferative molecule.[6] It can act intracellularly or be secreted to activate a family of five
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G protein-coupled receptors (S1PR1-5) on the cell surface, thereby regulating a wide range of

physiological processes.[6][10]

Sphingolipid Metabolic Pathways
The cellular levels of sphingolipids are tightly regulated through a network of biosynthetic,

catabolic, and recycling pathways.

De Novo Synthesis Pathway
The de novo synthesis of sphingolipids begins in the endoplasmic reticulum with the

condensation of serine and palmitoyl-CoA to form 3-ketosphinganine.[7][11] This is followed by

a series of enzymatic reactions leading to the production of ceramide.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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